Cas no 1917-96-0 (Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester)

• Product Name: Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester
• CAS No: 1917-96-0
• MF: C₁₅H₂₀Cl₂O₃
• MW: 319.223503112793
• CID: 169788
• PubChem ID: 74712
• Update Time: 2025-04-19

Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester
• heptyl 2,4-dichlorophenoxyacetate
• 2,4-Dichlor-phenoxy-essigsaeure-(2-nitro-anilid)
• 2,4-Dichlor-phenoxy-essigsaeure-< 2-nitro-anilid>
• 2,4-Dichlorphenoxyessigsaeure-heptylester
• AC1L71B7
• AC1Q1X0N
• CBDivE_000418
• CBKinase1_000310
• CBKinase1_012710
• NSC190516
• Oprea1_308231
• (2,4-Dichlorophenoxy)acetic acid heptyl ester
• 1917-96-0
• heptyl-2,4-dichloro-phenoxyacetate
• EINECS 217-634-0
• NS00046198
• NSC 190573
• heptyl 2-(2,4-dichlorophenoxy)acetate
• heptyl (2,4-dichlorophenoxy)acetate
• SCHEMBL21381345
• NSC190573
• NSC-190573
• DTXSID40940815
• heptyl 2,4-dichloro-phenoxyacetate

• Inchi： 1S/C15H20Cl2O3/c1-2-3-4-5-6-9-19-15(18)11-20-14-8-7-12(16)10-13(14)17/h7-8,10H,2-6,9,11H2,1H3
• InChI Key： HZQJGWTYZAWPLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OCCCCCCC)Cl

Computed Properties

• Exact Mass: 318.0791
• Monoisotopic Mass: 318.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.1743 (rough estimate)
• Boiling Point: 434.72°C (rough estimate)
• Flash Point: 138°C
• Refractive Index: 1.5810 (estimate)
• PSA: 35.53